Cas no 1803895-99-9 (5-Bromomethyl-6-formyl-1H-benzimidazole)

• Product Name: 5-Bromomethyl-6-formyl-1H-benzimidazole
• CAS No: 1803895-99-9
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 4816057
• Update Time: 2025-05-20

5-Bromomethyl-6-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-6-formyl-1H-benzimidazole

• Inchi： 1S/C9H7BrN2O/c10-3-6-1-8-9(12-5-11-8)2-7(6)4-13/h1-2,4-5H,3H2,(H,11,12)
• InChI Key： QBNIJAIYVXMKGL-UHFFFAOYSA-N
• SMILES： BrCC1C(C=O)=CC2=C(C=1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.5
• Topological Polar Surface Area: 45.8

Additional information on 5-Bromomethyl-6-formyl-1H-benzimidazole

5-Bromomethyl-6-formyl-1H-benzimidazole: A Comprehensive Overview

5-Bromomethyl-6-formyl-1H-benzimidazole (CAS No. 1803895-99-9) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has emerged as a valuable building block in the synthesis of advanced materials and bioactive molecules. In this article, we delve into the properties, applications, and recent advancements related to 5-Bromomethyl-6-formyl-1H-benzimidazole, highlighting its significance in contemporary research.

The molecular structure of 5-Bromomethyl-6-formyl-1H-benzimidazole is defined by a benzimidazole core, which is a bicyclic heterocycle consisting of a benzene ring fused to an imidazole ring. The presence of a bromomethyl group at position 5 and a formyl group at position 6 introduces unique electronic and steric properties to the molecule. These functional groups not only enhance the compound's reactivity but also make it amenable to various chemical transformations. Recent studies have demonstrated that the bromomethyl group can serve as an excellent leaving group in substitution reactions, enabling the construction of diverse derivatives with tailored functionalities.

One of the most notable applications of 5-Bromomethyl-6-formyl-1H-benzimidazole lies in its role as an intermediate in drug discovery. The benzimidazole scaffold is well-known for its ability to interact with biological targets such as protein kinases and G-protein coupled receptors (GPCRs). By modifying the bromomethyl and formyl groups, researchers can fine-tune the compound's pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. For instance, recent research has explored the use of this compound as a lead molecule for developing inhibitors of oncogenic kinases, which are critical targets in cancer therapy.

In addition to its pharmaceutical applications, 5-Bromomethyl-6-formyl-1H-benzimidazole has found utility in materials science. The compound's aromaticity and heterocyclic nature make it an attractive candidate for constructing advanced materials such as organic semiconductors and coordination polymers. Recent studies have shown that derivatives of this compound can exhibit remarkable electronic properties, making them suitable for applications in organic electronics and optoelectronics.

The synthesis of 5-Bromomethyl-6-formyl-1H-benzimidazole typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. A common approach involves the condensation of o-amino phenol derivatives with aldehydes or ketones under acidic conditions, followed by bromination at specific positions. Researchers have recently optimized these synthetic routes to improve yield and purity, leveraging advances in catalysis and reaction engineering.

From an environmental perspective, 5-Bromomethyl-6-formyl-1H-benzimidazole exhibits moderate stability under standard conditions. However, its reactivity towards nucleophilic substitution reactions necessitates careful handling during storage and transportation. Recent studies have also investigated the compound's biodegradation pathways under aerobic conditions, revealing that it undergoes microbial transformation into less complex organic compounds.

In conclusion, 5-Bromomethyl-6-formyl-1H-benzimidazole stands out as a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with its functional versatility, continues to drive innovative research aimed at unlocking new applications in medicine and materials science. As advancements in synthetic methodologies and computational modeling continue to evolve, we can expect even greater insights into the capabilities of this remarkable compound.